Cas no 1448858-50-1 (2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone)

• Product Name: 2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone
• CAS No: 1448858-50-1
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 2621143
• Update Time: 2023-08-07

2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Amino-2,2,2-trifluoro-3'-(trifluoromethyl)acetophenone

• Inchi： 1S/C9H5F6NO/c10-8(11,12)5-3-1-2-4(6(5)16)7(17)9(13,14)15/h1-3H,16H2
• InChI Key： PRLNOFWIIWOPDH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(C(C(F)(F)F)=O)=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 3.5
• Topological Polar Surface Area: 43.1